Cas no 27994-11-2 (Cimigenoside)

• Product Name: Cimigenoside
• CAS No: 27994-11-2
• MF: C₃₅H₅₆O₉
• MW: 620.813752174377
• CID: 273358
• PubChem ID: 16088242
• Update Time: 2025-04-19

Cimigenoside Chemical and Physical Properties

Names and Identifiers

• b-D-Xylopyranoside, (3b,15a,16a,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolanostan-3-yl
• b-D-Xylopyranoside, (3b,15a,16a,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolanosta...
• CiMigenol 3-beta-D-xylopyranoside
• cimigenol 3-O-β-D-xylopyranoside
• CIMIGENOL XYLOSIDE
• Cimigenoside
• Cimigenol 3-O-β-D -xylpyranoside
• Cimigenol-3-O-β-D-xylpyranoside
• [ "" ]
• CID 138114883
• DSSTox_CID_13334
• DSSTox_RID_79065
• DSSTox_GSID_33334
• Cimigenol 3-O-
• A-D -xylpyranoside
• Tox21_200929
• Cimigenol 3-O-|A-D-xylpyranoside
• Cimigenol-3-O-
• .beta.-D-Xylopyranoside, (3.beta.,15.alpha.,16.alpha.,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolanostan-3-yl
• Cimigenoside xyloside
• DTXSID0033334
• CIMIGENOL-3-O-beta-D-XYLOSIDE (24S) (CONSTITUENT OF BLACK COHOSH)
• 1CW26VCP4H
• cimigenol-3-O-beta-D-xylopyranoside
• A-D-xylpyranoside
• CHEBI:70246
• Q27138585
• CHEMBL218613
• DTXCID101333859
• (2S,3R,4S,5R)-2-[[(1S,2R,3S,4R,7R,9S,12R,14S,17R,18R,19R,21R,22S)-2-hydroxy-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosan-9-yl]oxy]oxane-3,4,5-triol
• CIMICIFUGOL XYLOSIDE
• Cimigoside
• CIMIGENOL-3-O-.BETA.-D-XYLOSIDE (24S) (CONSTITUENT OF BLACK COHOSH) [DSC]
• AKOS030573698
• CIMIGENOL 3-O-.BETA.-D-XYLOPYRANOSIDE
• CAS-27994-11-2
• UNII-1CW26VCP4H
• 27994-11-2
• NCGC00258483-01
• beta-D-Xylopyranoside, (3beta,15alpha,16alpha,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolanostan-3-yl
• 2-[[2-Hydroxy-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosan-9-yl]oxy]oxane-3,4,5-triol
• SCHEMBL14207270
• DA-62321

• Inchi： 1S/C35H56O9/c1-17-14-19-26(30(4,5)40)44-35(43-19)25(17)31(6)12-13-34-16-33(34)11-10-22(42-27-24(38)23(37)18(36)15-41-27)29(2,3)20(33)8-9-21(34)32(31,7)28(35)39/h17-28,36-40H,8-16H2,1-7H3/t17-,18-,19-,20+,21+,22+,23+,24-,25-,26+,27+,28-,31-,32-,33-,34+,35+/m1/s1
• InChI Key： BTPYUWOBZFGKAI-XYGBCAHESA-N
• SMILES： O1[C@H]2[C@@H](C(C)(C)O)O[C@]31[C@@H]([C@]1(C)[C@@](C)([C@H]3[C@H](C)C2)CC[C@@]23C[C@]42CC[C@@H](C(C)(C)[C@@H]4CC[C@H]31)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O

Computed Properties

• Exact Mass: 620.39200
• Monoisotopic Mass: 616.36113323 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 2
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 130
• Molecular Weight: 616.8

Experimental Properties

• Color/Form: Powder
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 138.07000
• LogP: 3.12140

Cimigenoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives
• Triterpenoids